Cas no 302953-13-5 (1,6,8-trimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)
302953-13-5 structure
Product Name:1,6,8-trimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
CAS No:302953-13-5
MF:C13H13NO3
MW:231.247223615646
CID:1445307
PubChem ID:720019
Update Time:2025-04-20
1,6,8-trimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarboxylic acid, 1,4-dihydro-1,6,8-trimethyl-4-oxo-
- 1,6,8-trimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- VS-03354
- 302953-13-5
- MFCD02331957
- AKOS002346284
- starbld0032741
- CS-0320493
- F0916-2532
- BBL012458
- SR-01000485062
- CHEMBL217386
- Oprea1_140678
- SR-01000485062-1
- STK965771
- 1,6,8-trimethyl-4-oxoquinoline-3-carboxylic acid
-
- Inchi： 1S/C13H13NO3/c1-7-4-8(2)11-9(5-7)12(15)10(13(16)17)6-14(11)3/h4-6H,1-3H3,(H,16,17)
- InChI Key： MTFWFBGIIMPBAE-UHFFFAOYSA-N
- SMILES： O=C1C(C(=O)O)=CN(C)C2C(C)=CC(C)=CC=21
Computed Properties
- Exact Mass: 231.08959
- Monoisotopic Mass: 231.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 57.61
1,6,8-trimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0916-2532-2μmol |
1,6,8-trimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
302953-13-5 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
| Life Chemicals | F0916-2532-5μmol |
1,6,8-trimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
302953-13-5 | 90%+ | 5μl |
$94.5 | 2023-05-17 | |
| Life Chemicals | F0916-2532-10μmol |
1,6,8-trimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
302953-13-5 | 90%+ | 10μl |
$103.5 | 2023-05-17 | |
| Life Chemicals | F0916-2532-20μmol |
1,6,8-trimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
302953-13-5 | 90%+ | 20μl |
$118.5 | 2023-05-17 | |
| Life Chemicals | F0916-2532-1mg |
1,6,8-trimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
302953-13-5 | 90%+ | 1mg |
$81.0 | 2023-05-17 | |
| Life Chemicals | F0916-2532-2mg |
1,6,8-trimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
302953-13-5 | 90%+ | 2mg |
$88.5 | 2023-05-17 | |
| Life Chemicals | F0916-2532-3mg |
1,6,8-trimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
302953-13-5 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
| Life Chemicals | F0916-2532-4mg |
1,6,8-trimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
302953-13-5 | 90%+ | 4mg |
$99.0 | 2023-05-17 | |
| Life Chemicals | F0916-2532-5mg |
1,6,8-trimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
302953-13-5 | 90%+ | 5mg |
$103.5 | 2023-05-17 | |
| Life Chemicals | F0916-2532-10mg |
1,6,8-trimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
302953-13-5 | 90%+ | 10mg |
$118.5 | 2023-05-17 |
1,6,8-trimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
302953-13-5 (1,6,8-trimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
